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Compound of Interest

Compound Name: BAY-179

Cat. No.: B10819848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

BAY-179 is a potent, selective, and species cross-reactive inhibitor of mitochondrial complex I,

also known as NADH dehydrogenase.[1][2][3][4] This technical guide provides a

comprehensive overview of BAY-179, including its chemical properties, mechanism of action,

quantitative data, and detailed experimental protocols. It is intended to serve as a valuable

resource for professionals in drug discovery and biomedical research, particularly those

investigating cellular metabolism and oncology.

Chemical and Physical Properties
BAY-179 is a solid, off-white to light yellow powder.[1] It was identified through a high-

throughput screen of the Bayer compound library and subsequently optimized for potency and

metabolic stability.[5][6]
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Property Value Source

CAS Number 2764880-87-5 [1][2][7]

Molecular Formula C23H21N5OS [1][2][7]

Molecular Weight 415.51 g/mol [1]

IUPAC Name

2-[[4-[4-(2-benzofuranyl)-2-

thiazolyl]-1-

piperidinyl]methyl]-3H-

imidazo[4,5-b]pyridine

[2]

SMILES

C1CN(CCC1C2=NC(=CS2)C3

=CC4=CC=CC=C4O3)CC5=N

C6=NC=CC=C6[NH]5

[8]

Appearance Solid powder [7]

Purity >98% [7]

Solubility DMSO: 5 mg/mL (12.03 mM) [8]

Mechanism of Action
BAY-179 is a highly specific inhibitor of mitochondrial complex I, the first and largest enzyme in

the electron transport chain.[2][5] By blocking the activity of complex I, BAY-179 disrupts the

process of oxidative phosphorylation (OXPHOS), leading to a decrease in cellular ATP

production.[5][6][9] This mechanism is of particular interest in oncology research, as some

cancer cells exhibit a heightened dependence on OXPHOS for their energy requirements.[5][6]

[9]

Signaling Pathway
The following diagram illustrates the mitochondrial electron transport chain and the inhibitory

action of BAY-179 on Complex I.
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Caption: Inhibition of Mitochondrial Electron Transport Chain by BAY-179.

Quantitative Data
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BAY-179 demonstrates potent inhibitory activity against Complex I across multiple species.

Species IC50 (nM) Source

Human 79 [1][2][3]

Mouse 38 [1][2][3]

Rat 27 [1][2][3]

Dog 47 [1][2][3]

Experimental Protocols
The following are representative protocols for assessing the activity of BAY-179.

Cellular ATP Level Measurement using Luciferase Assay
This assay is used to determine the effect of BAY-179 on cellular ATP production.

Materials:

H1299 cells (or other suitable cell line)

Cell culture medium

BAY-179

ATP-dependent luciferase reporter assay kit

Succinate

96-well plates

Luminometer

Protocol:

Seed H1299 cells in a 96-well plate and culture overnight.
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Treat the cells with a serial dilution of BAY-179 for a specified period (e.g., 24 hours).

Lyse the cells according to the luciferase assay kit manufacturer's instructions.

Measure the luminescence (M1) using a luminometer.

To confirm Complex I specific inhibition, add the Complex II substrate, succinate, to parallel

wells and measure luminescence again (M2).

A rescue of the ATP decrease by succinate indicates specific inhibition of Complex I.
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Caption: Workflow for Cellular ATP Level Measurement.
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In Vitro Mitochondrial Complex I Activity Assay
This biochemical assay directly measures the enzymatic activity of Complex I.

Materials:

Isolated mitochondria

Assay buffer (e.g., potassium phosphate buffer with magnesium chloride)

NADH (substrate)

Decylubiquinone (electron acceptor)

BAY-179

Spectrophotometer

Protocol:

Isolate mitochondria from a relevant tissue source (e.g., bovine heart).

Pre-incubate the isolated mitochondria with varying concentrations of BAY-179.

Initiate the reaction by adding NADH.

Monitor the oxidation of NADH by measuring the decrease in absorbance at 340 nm over

time using a spectrophotometer.

Calculate the rate of NADH oxidation to determine Complex I activity.

Determine the IC50 value of BAY-179 by plotting the percentage of inhibition against the

compound concentration.
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Caption: Workflow for In Vitro Complex I Activity Assay.
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Conclusion
BAY-179 is a valuable chemical probe for investigating the biological roles of mitochondrial

Complex I. Its high potency, selectivity, and cross-species reactivity make it an excellent tool for

in vitro and in vivo studies in various preclinical models.[5][8] This guide provides essential

technical information to facilitate its use in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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